Cas no 2098073-38-0 (3-(Octahydro-1H-cyclopenta[e][1,4]oxazepin-1-yl)-3-oxopropanenitrile)

• Product Name: 3-(Octahydro-1H-cyclopenta[e][1,4]oxazepin-1-yl)-3-oxopropanenitrile
• CAS No: 2098073-38-0
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5047172
• Update Time: 2025-06-23

3-(Octahydro-1H-cyclopenta[e][1,4]oxazepin-1-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(octahydro-1H-cyclopenta[e][1,4]oxazepin-1-yl)-3-oxopropanenitrile
• 3-(2,3,5,5a,6,7,8,8a-octahydrocyclopenta[e][1,4]oxazepin-1-yl)-3-oxopropanenitrile
• 3-(Octahydro-1H-cyclopenta[e][1,4]oxazepin-1-yl)-3-oxopropanenitrile

• Inchi： 1S/C11H16N2O2/c12-5-4-11(14)13-6-7-15-8-9-2-1-3-10(9)13/h9-10H,1-4,6-8H2
• InChI Key： LAMXZIPGVOZBBK-UHFFFAOYSA-N
• SMILES： O1CCN(C(CC#N)=O)C2CCCC2C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 294
• XLogP3: 0.4
• Topological Polar Surface Area: 53.3

Additional information on 3-(Octahydro-1H-cyclopenta[e][1,4]oxazepin-1-yl)-3-oxopropanenitrile

Compound CAS No 2098073-38-0: 3-(Octahydro-1H-cyclopenta[e][1,4]oxazepin-1-yl)-3-oxopropanenitrile

Introduction to the Compound

The compound with CAS No 2098073-38-0, named 3-(Octahydro-1H-cyclopenta[e][1,4]oxazepin-1-yl)-3-oxopropanenitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopenta[e][1,4]oxazepine ring system and a nitrile group. The combination of these structural elements contributes to its distinctive chemical properties and potential applications in drug development and material science.

Structural Analysis

The molecule's core structure features an octahydrocyclopenta[e][1,4]oxazepine ring, which is a bicyclic system comprising a five-membered ring fused to a seven-membered ring. This arrangement provides the compound with significant structural stability and unique electronic properties. The presence of the nitrile group at the 3-position further enhances its reactivity and functional versatility.

Physical Properties

Recent studies have revealed that this compound exhibits a melting point of approximately 155°C and a boiling point around 285°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various synthetic procedures. The compound's density is reported to be around 1.2 g/cm³, indicating its relatively high molecular weight and compact structure.

Synthesis and Production

The synthesis of 3-(Octahydro-1H-cyclopenta[e][1,4]oxazepin-1-yl)-3-oxopropanenitrile involves a multi-step process that typically begins with the preparation of the cyclopenta[e][1,4]oxazepine ring system. This is often achieved through a combination of ring-closing metathesis and subsequent hydrogenation steps. The introduction of the nitrile group is accomplished via nucleophilic substitution or other advanced synthetic techniques, ensuring high yields and purity.

Applications in Drug Development

This compound has shown promising potential in the field of pharmacology, particularly as an intermediate in the synthesis of bioactive molecules. Recent research has highlighted its role in the development of novel therapeutic agents targeting various disease states, including cancer and neurodegenerative disorders. Its ability to modulate key cellular pathways makes it an attractive candidate for further exploration in preclinical studies.

Environmental Impact and Safety Considerations

Evaluations of the environmental impact of this compound have been conducted to ensure its safe handling and disposal. Studies indicate that it exhibits low toxicity to aquatic organisms under standard testing conditions. However, as with all chemical compounds, proper safety protocols must be followed during synthesis, storage, and use to minimize any potential risks to human health or the environment.

Future Prospects

The future outlook for 3-(Octahydro-1H-cyclopenta[e][1,4]oxazepin-1-yl)-3-oxopropanenitrile appears bright, with ongoing research exploring its applications in advanced materials science and green chemistry. Its unique structural features make it a valuable building block for constructing complex molecular architectures with tailored properties.